Cas no 2034634-70-1 (2,5-difluoro-N-(2-{6-methyl-1H-pyrazolo1,5-aimidazol-1-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-(2-{6-methyl-1H-pyrazolo1,5-aimidazol-1-yl}ethyl)benzene-1-sulfonamide
• CAS No: 2034634-70-1
• MF: C₁₄H₁₄F₂N₄O₂S
• MW: 340.348368167877
• CID: 5356412
• Update Time: 2025-05-19

2,5-difluoro-N-(2-{6-methyl-1H-pyrazolo1,5-aimidazol-1-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)benzenesulfonamide
• 2,5-difluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzenesulfonamide
• 2,5-difluoro-N-(2-{6-methyl-1H-pyrazolo1,5-aimidazol-1-yl}ethyl)benzene-1-sulfonamide

• Inchi： 1S/C14H14F2N4O2S/c1-10-8-14-19(6-7-20(14)18-10)5-4-17-23(21,22)13-9-11(15)2-3-12(13)16/h2-3,6-9,17H,4-5H2,1H3
• InChI Key： VAEXSAIXEOAGFV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NCCN1C=CN2C1=CC(C)=N2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 515
• XLogP3: 1.3
• Topological Polar Surface Area: 76.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,5-difluoro-N-(2-{6-methyl-1H-pyrazolo1,5-aimidazol-1-yl}ethyl)benzene-1-sulfonamide

2,5-Difluoro-N-(2-{6-Methyl-1H-Pyrazolo[1,5-a]Imidazol-1-Yl}Ethyl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034634-70-1, known as 2,5-difluoro-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The benzene ring at the core of the molecule is substituted with two fluorine atoms at the 2 and 5 positions, which contributes to its stability and bioavailability. The sulfonamide group attached to the benzene ring further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic interventions.

Recent studies have highlighted the importance of pyrazolo[1,5-a]imidazole moieties in medicinal chemistry. The presence of this heterocyclic ring system in the compound introduces significant biological activity, particularly in modulating enzyme activity and receptor binding. The 6-methyl substitution on the pyrazolo[1,5-a]imidazole ring adds another layer of complexity to the molecule's interactions with biological targets. This substitution pattern has been shown to improve the compound's selectivity and potency in vitro assays.

The synthesis of 2,5-difluoro-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazolo[1,5-a]imidazole ring through cyclization reactions and the subsequent coupling with the sulfonamide moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards for preclinical studies.

One of the most exciting aspects of this compound is its potential application in treating various diseases. Preclinical data suggest that it exhibits potent activity against several disease-relevant targets, including kinases and proteases. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate ion channels has opened up possibilities for its use in treating neurological disorders.

The pharmacokinetic profile of 2,5-difluoro-N-(2-{6-methyl-1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide has been extensively characterized in animal models. These studies reveal favorable absorption and distribution properties, which are critical for achieving therapeutic concentrations in target tissues. Furthermore, its metabolic stability has been evaluated using in vitro assays with liver microsomes from various species. These findings provide valuable insights into its suitability for human clinical trials.

As research on this compound progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate its development. The integration of advanced computational tools with experimental techniques will undoubtedly enhance our understanding of its mechanism of action and optimize its therapeutic potential. In conclusion, CAS No. 2034634-70-1 represents a significant advancement in medicinal chemistry and holds great promise for addressing unmet medical needs.